Cas no 2009157-32-6 (benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate)

• Product Name: benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate
• CAS No: 2009157-32-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6272975
• PubChem ID: 165468478
• Update Time: 2025-07-18

benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate
• 2009157-32-6
• EN300-797192

• Inchi： 1S/C15H19NO3/c1-12(2)8-9-14(17)10-16-15(18)19-11-13-6-4-3-5-7-13/h3-7H,1,8-11H2,2H3,(H,16,18)
• InChI Key： ZCIFDQAGXKFDMU-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCC(=C)C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate

Research Brief on Benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate (CAS: 2009157-32-6): Recent Advances and Applications

Benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate (CAS: 2009157-32-6) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzymatic pathways and protein-protein interactions. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

One of the most notable advancements in the study of benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate is its role as a precursor in the synthesis of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanisms of these derivatives, providing valuable insights for the design of next-generation therapeutics.

In addition to its pharmacological potential, benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate has also been investigated for its utility in chemical biology. A recent report in ACS Chemical Biology highlighted its use as a versatile scaffold for the development of activity-based probes (ABPs). These probes enable the real-time monitoring of enzyme activity in complex biological systems, offering a powerful tool for studying disease mechanisms and identifying new drug targets. The study emphasized the compound's stability and reactivity, which make it an ideal candidate for such applications.

From a synthetic chemistry perspective, advancements in the scalable production of benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate have been reported. A 2022 publication in Organic Process Research & Development detailed an optimized, cost-effective synthesis route that minimizes the use of hazardous reagents and improves overall yield. This development is particularly significant for industrial-scale applications, where efficiency and safety are paramount.

Looking ahead, the potential of benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate extends beyond its current applications. Ongoing research is exploring its utility in targeted drug delivery systems, where its chemical properties could be leveraged to enhance the bioavailability and specificity of therapeutic agents. Furthermore, its role in the development of covalent inhibitors—a rapidly growing area in drug discovery—underscores its continued relevance in the field.

In conclusion, benzyl N-(5-methyl-2-oxohex-5-en-1-yl)carbamate (CAS: 2009157-32-6) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Recent studies have shed light on its synthetic versatility, biological activity, and potential for industrial-scale production. As research in this area progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics and biochemical tools.